Cas no 1804851-74-8 (3-Chloro-5-cyano-2-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 3-Chloro-5-cyano-2-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1804851-74-8
• MF: C₇H₃ClF₂N₂O
• MW: 204.561327219009
• CID: 4868519
• Update Time: 2025-06-28

3-Chloro-5-cyano-2-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-cyano-2-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C7H3ClF2N2O/c8-4-1-3(2-11)7(13)12-5(4)6(9)10/h1,6H,(H,12,13)
• InChI Key： ZXOVCDUWAUQOAG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9

Additional information on 3-Chloro-5-cyano-2-(difluoromethyl)-6-hydroxypyridine

Professional Introduction to 3-Chloro-5-cyano-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1804851-74-8)

3-Chloro-5-cyano-2-(difluoromethyl)-6-hydroxypyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804851-74-8, belongs to the pyridine class of heterocyclic aromatic compounds. Pyridines are widely recognized for their diverse biological activities and have been extensively explored in the development of drugs targeting various therapeutic areas.

The structural features of 3-Chloro-5-cyano-2-(difluoromethyl)-6-hydroxypyridine make it a promising candidate for further investigation. The presence of multiple functional groups, including a chloro substituent, a cyano group, a difluoromethyl group, and a hydroxyl group, contributes to its unique chemical properties and potential biological interactions. These functional groups can influence the compound's solubility, reactivity, and binding affinity to biological targets.

In recent years, there has been a growing interest in the development of novel pyridine derivatives as pharmacological agents. The introduction of fluorine atoms, such as in the difluoromethyl group, is particularly noteworthy. Fluorinated compounds often exhibit enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. This has made them valuable in the design of next-generation pharmaceuticals.

The 3-Chloro-5-cyano-2-(difluoromethyl)-6-hydroxypyridine molecule has been studied in various contexts, particularly in the search for new therapeutic entities. Its structural motif is reminiscent of several known bioactive compounds, suggesting potential applications in drug discovery. For instance, the cyano group can serve as a pharmacophore for interactions with enzymes or receptors, while the hydroxyl group may participate in hydrogen bonding interactions.

Recent research has highlighted the importance of understanding the SAR (Structure-Activity Relationship) of pyridine derivatives. By systematically modifying the substituents on the pyridine ring, researchers can fine-tune the biological activity of these compounds. The combination of a chloro group at position 3, a cyano group at position 5, a difluoromethyl group at position 2, and a hydroxyl group at position 6 provides a rich scaffold for such investigations.

The synthesis of 3-Chloro-5-cyano-2-(difluoromethyl)-6-hydroxypyridine involves multi-step organic reactions that require careful optimization. The introduction of each functional group must be carried out under controlled conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, may be employed to achieve the desired structure efficiently.

In addition to its potential as a pharmacological agent, 3-Chloro-5-cyano-2-(difluoromethyl)-6-hydroxypyridine may also find applications in material science and chemical biology. Its unique electronic properties make it suitable for use as a ligand or intermediate in various chemical reactions. Furthermore, its ability to interact with biological targets could provide insights into disease mechanisms and therapeutic strategies.

The ongoing exploration of this compound underscores its significance in modern chemical research. As new methodologies and technologies emerge, the possibilities for utilizing 3-Chloro-5-cyano-2-(difluoromethyl)-6-hydroxypyridine will continue to expand. Researchers are likely to uncover novel applications and derivatives that further enhance its utility in pharmaceuticals and beyond.

In conclusion, 3-Chloro-5-cyano-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1804851-74-8) is a versatile compound with multiple functional groups that make it an attractive candidate for drug development and other scientific applications. Its unique structural features and potential biological activities position it as a key player in ongoing research efforts aimed at discovering new therapeutic agents and understanding complex biochemical processes.